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Compound of Interest

Compound Name: BNC-210

Cat. No.: B15193116 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

BNC-210, a negative allosteric modulator of the α7 nicotinic acetylcholine receptor. The

information is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Personal Protective Equipment (PPE) and Handling
While a specific Safety Data Sheet (SDS) for BNC-210 is not publicly available, the following

PPE and handling procedures are recommended based on standard laboratory safety

protocols for handling solid research chemicals.[1][2][3][4][5] A risk assessment should be

conducted for any specific experimental protocol.[3]
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PPE Category Item Specification Purpose

Eye and Face

Protection

Safety glasses or

goggles

ANSI Z87.1-rated,

with side shields.[2]

Protects against dust

particles and

splashes.

Face shield

To be worn in addition

to safety glasses or

goggles.[2][5]

Recommended when

there is a significant

risk of splashing, such

as when preparing

solutions.[2][5]

Hand Protection
Disposable nitrile

gloves
Chemical-resistant.[6]

Provides a barrier

against skin contact.

Latex gloves should

be avoided due to

poor chemical

protection and

potential for allergies.

[2] For prolonged

contact, consider

double-gloving or

using more robust

gloves.[2]

Body Protection Laboratory coat Standard lab coat.

Protects skin and

personal clothing from

contamination.[4][5]

Respiratory Protection
Dust mask or

respirator

NIOSH-approved

(e.g., N95).

Recommended when

handling the powder

form to avoid

inhalation.

Operational Plan: Step-by-Step Handling
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Ensure a designated handling area is clean and uncluttered.

Verify that a safety shower and eye wash station are accessible.[6]

Don all required PPE before handling the compound.

Weighing and Solution Preparation:

Handle the solid powder in a well-ventilated area or a chemical fume hood to minimize

inhalation risk.

Use appropriate tools (e.g., spatula, weigh paper) to handle the powder.

When preparing solutions, add the solvent to the powder slowly to avoid splashing. BNC-
210 is soluble in DMSO.[7]

Experimentation:

Keep containers with BNC-210 closed when not in use.

Avoid contact with skin, eyes, and clothing.[6]

If skin contact occurs, wash the affected area with soap and copious amounts of water.[6]

If eye contact occurs, flush thoroughly with water and seek medical attention.[6]

Disposal Plan
Waste Collection:

All disposable materials that have come into contact with BNC-210, including gloves,

weigh paper, and pipette tips, should be considered chemical waste.

Place all contaminated waste in a designated, sealed, and clearly labeled hazardous

waste container.[6]

Waste Disposal:

Dispose of all BNC-210 waste in accordance with local, state, and federal environmental

regulations.[6] Do not dispose of it down the drain or in regular trash.
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Mechanism of Action of BNC-210
BNC-210 acts as a negative allosteric modulator of the α7 nicotinic acetylcholine receptor (α7

nAChR).[8][9][10][11] This means it binds to a site on the receptor that is different from the

acetylcholine binding site. This binding event modulates the receptor's activity, leading to a

reduction in cation flow through the channel.[8][9]
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Caption: Mechanism of action of BNC-210 on the α7 nicotinic acetylcholine receptor.

Experimental Workflow: Safe Handling of BNC-210
The following diagram outlines the standard operating procedure for safely handling BNC-210
in a laboratory setting.
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Caption: Standard operating procedure for the safe handling of BNC-210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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